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Compound of Interest

Compound Name: PSI TFA

Cat. No.: B14903103

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling PSI TFA, a reagent where the primary hazard is associated with
Trifluoroacetic Acid (TFA). Adherence to these procedures is critical for minimizing risk and
ensuring operational integrity.

Immediate Safety and Hazard Information

Trifluoroacetic acid is a strong, corrosive acid that can cause severe skin burns, eye damage,
and respiratory irritation.[1][2][3] All handling and disposal procedures should be based on the
significant hazards of TFA.

Key Hazards:

o Corrosive: Causes severe skin burns and eye damage.[2][3]

« Inhalation Toxicity: Harmful if inhaled, potentially causing respiratory irritation.[1][4]
e Aquatic Toxicity: Harmful to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal safety is critical when handling PSI TFA. The following
PPE is mandatory:
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Activity

Required PPE

Routine Handling & Solution Preparation

- Safety glasses with side shields or chemical
splash goggles- Chemical-resistant gloves (e.g.,

nitrile)[1] - Laboratory coat

Handling of Lyophilized Powder

- All PPE for routine handling- Respiratory
protection (e.g., N95 mask or use of a fume

hood) to prevent inhalation of fine particles.[5]

Large Volume Operations or Potential for Splash

- Chemical splash goggles and a face shield-
Chemical-resistant gloves (e.qg., nitrile)-

Chemical-resistant apron or full-body suit

Emergency Situations (e.g., Spills)

- Self-contained breathing apparatus (SCBA)
may be necessary depending on the spill size
and ventilation- Chemical-resistant gloves,

boots, and full-body suit

Glove Selection and Breakthrough Times

The selection of appropriate gloves is critical. Below is a summary of breakthrough times for

various glove materials when handling Trichloroacetic Acid (>99%), a related chemical, which

can serve as a conservative guide. Always consult the glove manufacturer's specific chemical

resistance data for Trifluoroacetic Acid.

Glove Material

Breakthrough Time (minutes)

Glove Type 1 15
Glove Type 2 30
Glove Type 3 23
Glove Type 4 10

Source: Starlab Group Chemical Breakthrough Times[6]

Operational and Disposal Plans
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Handling and Use

Engineering Controls: Always handle PSI TFA in a well-ventilated area, preferably within a
certified chemical fume hood to minimize inhalation risk.[5][7]

Personal Hygiene: Always wash hands thoroughly with soap and water after handling the
compound, before breaks, and at the end of the workday.[5]

Weighing Lyophilized Powder: To minimize moisture absorption, allow the container to warm
to room temperature in a desiccator before opening. Weigh the required amount quickly and
reseal the container tightly.[5]

Reconstitution: Dissolve the peptide in a suitable sterile buffer or solvent. Gentle swirling or
vortexing is recommended to aid dissolution.[5]

Storage

Lyophilized Peptide: Store the lyophilized PSI TFA in a tightly sealed container in a freezer at
-20°C for long-term storage.[5]

Solutions: For short-term storage, peptide solutions can be refrigerated at 2-8°C. For longer-
term storage, it is recommended to aliquot the solution into single-use volumes and store
them in a freezer at -20°C or below to avoid repeated freeze-thaw cycles.[5]

Spill Management

e Minor Spills:

o Alert personnel in the immediate area.
o Ensure the area is well-ventilated. If possible, work within a chemical fume hood.

o For liquid spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the
spill.

o Carefully collect the absorbed material and place it into a labeled hazardous waste
container.
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o Clean the spill area with a suitable decontamination solution and then with soap and
water.[8]

e Large Spills:
o Evacuate the area immediately.
o Alert your institution's emergency response team.

o Only trained personnel with appropriate PPE, including respiratory protection, should
attempt to clean up the spill.[8]

Disposal

o Waste Collection: Collect all waste containing PSI TFA, including unused solutions,
contaminated consumables (e.g., pipette tips, vials), and rinsates, in a designated and
clearly labeled hazardous waste container. The container must be made of a material
compatible with corrosive and acidic waste (e.g., high-density polyethylene (HDPE) or glass)
and be securely sealed.[8]

e Waste Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical
name "PSI Trifluoroacetate," and the approximate concentration and quantity of the waste.[8]

» Waste Storage: Store the sealed hazardous waste container in a designated, well-ventilated,
and secure secondary containment area, away from incompatible materials and drains.[8]

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor. Do not dispose of PSI TFA waste down the drain or in regular trash.[3][9]

Experimental Protocol: Peptide Cleavage from
Resin using TFA

This protocol describes the general procedure for cleaving a peptide from the solid support
resin using a TFA "cocktail".

Materials:
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o Peptide-resin
 Trifluoroacetic acid (TFA), reagent grade
e Scavengers (e.g., Triisopropylsilane (TIS), water, dithiothreitol (DTT))
e Dichloromethane (DCM)
e Cold diethyl ether
e Reaction vessel with a sintered glass filter
o Centrifuge tubes
Procedure:
» Resin Preparation:
o Transfer the dry peptide-resin to a reaction vessel.
o Wash the resin with DCM to remove residual solvents and swell the resin.
o Dry the resin under a stream of nitrogen or in a vacuum desiccator.[10]
» Cleavage Cocktail Preparation:

o In a fume hood, prepare the cleavage cocktail by combining TFA and appropriate
scavengers. A common mixture is TFA:TIS:Water (95:2.5:2.5 v/v/v). Caution: TFAis a
strong, corrosive acid. Handle with appropriate personal protective equipment (PPE).[10]

o Cleavage Reaction:
o Add the freshly prepared cleavage cocktail to the dried peptide-resin.

o Gently agitate the mixture at room temperature for a specified time (typically 1-3 hours).
[11][12]

o Peptide Precipitation and Isolation:
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Filter the cleavage mixture into a clean centrifuge tube.

[e]

Wash the resin with a small amount of fresh TFA and combine the filtrates.

(¢]

[¢]

Add the TFA filtrate dropwise to a 10-fold volume of cold diethyl ether with gentle vortexing
to precipitate the peptide.[10]

[¢]

Incubate the ether suspension at -20°C for at least 30 minutes to maximize precipitation.

[e]

Pellet the peptide by centrifugation.[10]

o Post-Cleavage Workup:

o Decant the ether and wash the peptide pellet with cold ether to remove residual

scavengers and TFA.

o Dry the peptide pellet under vacuum.

Visual Workflow and Decision-Making Guides
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PSI TFA Handling Workflow

Preparation

Start: Receive PSI TFA

Assess Hazards
(Review SDS)

Don Appropriate PPE

Work in Fume Hood

Weigh Lyophilized Powder

Reconstitute in Solvent

Perform Experiment

Waste Management & Dispasal Post-Handling

Collect Waste in

Labeled Container Decontaminate Work Area

A\

Store Waste in

Designated Area Remove & Dispose PPE

Y

Dispose via EHS Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of PSI TFA from receipt to disposal.
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PPE Selection for PSI TFA

action_node Start: Task Involving PSI TFA

Emergency Spill?

Handling Lyophilized
Powder?

Yes

Add:
- N95 Respirator or
Work in Fume Hood

Large Volume or
Splash Potential?

Add:
- Face Shield
- Chemical Apron

Wear:
- Safety Glasses/Goggles
- Nitrile Gloves
- Lab Coat

Yes

Wear:
- SCBA
- Chemical Suit
- Heavy-Duty Gloves
- Boots

v

Proceed with Task

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate PPE when handling PSI TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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